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Compound of Interest

Compound Name: Monoisodecyl Phthalate-d4

Cat. No.: B13828099 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the stability and recommended storage conditions

for Monoisodecyl Phthalate-d4 (MIDP-d4), a deuterated analogue of the phthalate

monoester, Monoisodecyl Phthalate. Understanding the stability profile of this isotopically

labeled standard is critical for ensuring its integrity and the accuracy of experimental results in

research, particularly in metabolic and toxicological studies.

Core Properties and Storage
Monoisodecyl Phthalate-d4 is primarily utilized as an internal standard in analytical chemistry

for the quantification of its non-deuterated counterpart. The deuterium labeling provides a

distinct mass signature for mass spectrometry-based detection, while maintaining similar

physicochemical properties to the parent compound.

Physicochemical Properties
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Property Value

Chemical Formula C₁₈H₂₂D₄O₄

Molecular Weight 310.42 g/mol

Appearance Oil to Gel

Solubility
Soluble in Chloroform (Slightly),

Dichloromethane (Slightly), DMSO (Slightly)[1]

Purity >95% (HPLC)[2]

Recommended Storage and Handling
Proper storage is paramount to maintain the chemical and isotopic integrity of Monoisodecyl
Phthalate-d4. The compound is known to be hygroscopic.[1]

Parameter Recommended Condition

Storage Temperature +4°C or -20°C[2]

Atmosphere
Under an inert atmosphere (e.g., argon or

nitrogen)[1]

Container
Tightly sealed, light-protecting vials (e.g., amber

glass)

Handling
For maximum recovery, centrifuge the original

vial before removing the cap.

Long-Term Stability

Stable if stored under recommended conditions.

Re-analysis for chemical purity is advised after

three years.[3]

Stability Profile and Potential Degradation
The stability of Monoisodecyl Phthalate-d4 is influenced by several factors, including

temperature, pH, and light exposure. While specific degradation kinetics for MIDP-d4 are not

readily available, the degradation pathways of other phthalate esters can provide insights into
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its potential breakdown products. Phthalate esters are generally susceptible to hydrolysis,

particularly under basic conditions, and photodegradation.

The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, which can

slow down metabolic breakdown and certain chemical degradation processes, a phenomenon

known as the kinetic isotope effect. This enhanced bond strength can contribute to the overall

stability of the molecule.

Potential Degradation Pathways
Based on studies of similar phthalate esters, the primary degradation pathways for

Monoisodecyl Phthalate-d4 are expected to involve hydrolysis of the ester bond and

oxidation of the alkyl chain.

Monoisodecyl Phthalate-d4

Hydrolysis
(Base-catalyzed) Oxidation

Phthalic Acid-d4 Isodecanol Oxidized Metabolites

Sample Preparation
Storage Analysis

Evaluation

Prepare solutions of MIDP-d4
in relevant solvent

Store aliquots at recommended
(+4°C or -20°C) and

accelerated (e.g., 25°C/60% RH)
conditions

Analyze aliquots at defined
time points (e.g., 0, 3, 6, 12 months)
using a stability-indicating method

(e.g., LC-MS)

Compare results to initial time point
to assess degradation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13828099#monoisodecyl-phthalate-d4-stability-and-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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